(4-Cyano-3-methoxyphenyl)boronic acid
Overview
Description
“(4-Cyano-3-methoxyphenyl)boronic acid” is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
Pinacol boronic esters are highly valuable building blocks in organic synthesis. Protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach has been reported . This method is applicable to the protodeboronation of activated benzylic substrates .Molecular Structure Analysis
The molecular weight of “(4-Cyano-3-methoxyphenyl)boronic acid” is 176.97 . Its IUPAC name is 4-cyano-3-methoxyphenylboronic acid .Chemical Reactions Analysis
“(4-Cyano-3-methoxyphenyl)boronic acid” can be used in Suzuki-Miyaura cross-coupling reactions . It can also be used as a substrate in the Suzuki coupling reactions to prepare 4-aryl-1,8-naphthyridin-2 (1 H)-ones .Physical And Chemical Properties Analysis
“(4-Cyano-3-methoxyphenyl)boronic acid” is a solid substance . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Comprehensive Analysis of (4-Cyano-3-methoxyphenyl)boronic Acid Applications
(4-Cyano-3-methoxyphenyl)boronic acid is a versatile compound with a wide range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Suzuki-Miyaura Cross-Coupling Reactions
Suzuki-Miyaura (SM) cross-coupling: is a pivotal reaction in organic chemistry, widely used for forming carbon-carbon bonds. (4-Cyano-3-methoxyphenyl)boronic acid serves as an organoboron reagent in this reaction, which is known for its mild conditions and functional group tolerance . The compound’s ability to undergo rapid transmetalation with palladium(II) complexes makes it invaluable for synthesizing diverse organic molecules.
Sensing Applications
Boronic acids, including (4-Cyano-3-methoxyphenyl)boronic acid, are integral in the development of sensors. Their interaction with diols and Lewis bases like fluoride or cyanide ions allows them to be used in various sensing applications, ranging from homogeneous assays to heterogeneous detection . This compound’s specificity in binding can be harnessed for detecting sugars, glycated proteins, and other biological analytes.
Biological Labelling and Protein Manipulation
The diol interaction capability of boronic acids also extends to biological labelling and protein manipulation. (4-Cyano-3-methoxyphenyl)boronic acid can be used to label cells or proteins, providing a means to track biological processes or to modify proteins for research purposes .
Therapeutic Development
In the pharmaceutical industry, (4-Cyano-3-methoxyphenyl)boronic acid is used to develop therapeutic agents. Its structural properties allow it to be a building block in the synthesis of various biological inhibitors, which can be crucial in the treatment of diseases .
Material Science
This compound finds applications in material science, particularly in the creation of polymers and microparticles. These materials can be used for analytical methods or for the controlled release of drugs, such as insulin .
Organic Synthesis Intermediates
As an intermediate, (4-Cyano-3-methoxyphenyl)boronic acid is used in the synthesis of complex organic molecules. For example, it can be a substrate in Suzuki coupling reactions to prepare 4-aryl-1,8-naphthyridin-2(1H)-ones, which are compounds of interest in medicinal chemistry .
Catalysis
The compound is also used in catalytic processes, such as palladium-catalyzed Suzuki-Miyaura cross-coupling in water, which is an environmentally friendly approach to chemical synthesis .
Analytical Chemistry
In analytical chemistry, (4-Cyano-3-methoxyphenyl)boronic acid is employed in electrophoresis for the separation of glycated molecules. This application takes advantage of the compound’s affinity for sugar moieties, allowing for the selective separation of complex mixtures .
Mechanism of Action
Target of Action
Boronic acids, including this compound, are generally used as reagents in the suzuki-miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process .
Mode of Action
In the Suzuki-Miyaura cross-coupling reaction, the (4-Cyano-3-methoxyphenyl)boronic acid acts as a nucleophile . The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium donates electrons to form a new Pd-C bond with an electrophilic organic group . In the transmetalation step, the boronic acid transfers the nucleophilic organic group from boron to palladium .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction is a key biochemical pathway involving (4-Cyano-3-methoxyphenyl)boronic acid . This reaction allows for the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis . The reaction is mild, functional group tolerant, and environmentally benign .
Result of Action
The result of the action of (4-Cyano-3-methoxyphenyl)boronic acid in the Suzuki-Miyaura cross-coupling reaction is the formation of a new carbon-carbon bond . This is a crucial process in the synthesis of various organic compounds .
Action Environment
The action of (4-Cyano-3-methoxyphenyl)boronic acid can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Additionally, the Suzuki-Miyaura reaction conditions, such as the presence of a palladium catalyst and an appropriate base, can significantly affect the efficacy of the reaction .
Safety and Hazards
Future Directions
The Suzuki–Miyaura (SM) coupling reaction, which “(4-Cyano-3-methoxyphenyl)boronic acid” can participate in, is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent . A variety of such reagents have been developed for the process, with properties that have been tailored for application under specific SM coupling conditions .
properties
IUPAC Name |
(4-cyano-3-methoxyphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BNO3/c1-13-8-4-7(9(11)12)3-2-6(8)5-10/h2-4,11-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWZHJSBHFAFASK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C#N)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70666778 | |
Record name | (4-Cyano-3-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70666778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyano-3-methoxyphenyl)boronic acid | |
CAS RN |
677777-45-6 | |
Record name | B-(4-Cyano-3-methoxyphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=677777-45-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Cyano-3-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70666778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Cyano-3-methoxyphenylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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